![molecular formula C14H22FN3O B8275553 5-Fluoro-4-[4-(1-methylethyl)-1-piperazinyl]-2-(methyloxy)aniline](/img/structure/B8275553.png)
5-Fluoro-4-[4-(1-methylethyl)-1-piperazinyl]-2-(methyloxy)aniline
Cat. No. B8275553
M. Wt: 267.34 g/mol
InChI Key: QZQBVPXKAGAULN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COc1cc(N2CCN(C(C)C)CC2)c(F)cc1[N+](=O)[O-]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:25][OH:26].[Cl:27][Fe:28]([Cl:29])[Cl:30].[F:1][c:2]1[c:3]([N:13]2[CH2:14][CH2:15][N:16]([CH:19]([CH3:20])[CH3:21])[CH2:17][CH2:18]2)[cH:4][c:5]([O:11][CH3:12])[c:6]([N+:8]([O-:9])=[O:10])[cH:7]1.[NH2:23][NH2:24].[OH2:22]>>[F:1][c:2]1[c:3]([N:13]2[CH2:14][CH2:15][N:16]([CH:19]([CH3:20])[CH3:21])[CH2:17][CH2:18]2)[cH:4][c:5]([O:11][CH3:12])[c:6]([NH2:8])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
Cl[Fe](Cl)Cl
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Name
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COc1cc(N2CCN(C(C)C)CC2)c(F)cc1[N+](=O)[O-]
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
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Smiles
|
COc1cc(N2CCN(C(C)C)CC2)c(F)cc1[N+](=O)[O-]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
NN
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Name
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|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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COc1cc(N2CCN(C(C)C)CC2)c(F)cc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
